Cas no 2816910-13-9 (Methyl-(2,2,6,6-tetramethyl-piperidin-4-yl)-carbamic acid tert-butyl ester)

• Product Name: Methyl-(2,2,6,6-tetramethyl-piperidin-4-yl)-carbamic acid tert-butyl ester
• CAS No: 2816910-13-9
• MF: C₁₅H₃₀N₂O₂
• MW: 270.410904407501
• CID: 5849823
• Update Time: 2025-06-15

Methyl-(2,2,6,6-tetramethyl-piperidin-4-yl)-carbamic acid tert-butyl ester Chemical and Physical Properties

Names and Identifiers

• Methyl-(2,2,6,6-tetramethyl-piperidin-4-yl)-carbamic acid tert-butyl ester

• Inchi： 1S/C15H30N2O2/c1-13(2,3)19-12(18)17(8)11-9-14(4,5)16-15(6,7)10-11/h11,16H,9-10H2,1-8H3
• InChI Key： VRDDEKVTLUQYOY-UHFFFAOYSA-N
• SMILES： C(OC(C)(C)C)(=O)N(C)C1CC(C)(C)NC(C)(C)C1

Experimental Properties

• Density: 0.97±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 323.2±31.0 °C(Predicted)
• pka: 10.78±0.10(Predicted)

Additional information on Methyl-(2,2,6,6-tetramethyl-piperidin-4-yl)-carbamic acid tert-butyl ester

Comprehensive Analysis of Methyl-(2,2,6,6-tetramethyl-piperidin-4-yl)-carbamic acid tert-butyl ester (CAS No. 2816910-13-9)

The compound Methyl-(2,2,6,6-tetramethyl-piperidin-4-yl)-carbamic acid tert-butyl ester (CAS No. 2816910-13-9) is a highly specialized chemical intermediate with significant applications in pharmaceutical and agrochemical research. Its unique structure, featuring a tetramethyl-piperidinyl core and a tert-butyl ester group, makes it a valuable building block for synthetic chemists. This compound has garnered attention due to its potential role in the development of novel bioactive molecules, particularly in the fields of drug discovery and crop protection.

In recent years, the demand for piperidine derivatives like Methyl-(2,2,6,6-tetramethyl-piperidin-4-yl)-carbamic acid tert-butyl ester has surged, driven by advancements in small-molecule therapeutics and precision agriculture. Researchers are particularly interested in its steric hindrance properties, which can influence the stability and reactivity of derived compounds. The tert-butyloxycarbonyl (Boc) protecting group in this molecule further enhances its utility in multi-step synthetic routes, a feature highly sought after in peptide synthesis and medicinal chemistry.

The synthesis and applications of CAS 2816910-13-9 align with current trends in green chemistry and sustainable manufacturing. Many users searching for this compound inquire about its solubility profile, storage conditions, and compatibility with common reagents – all critical factors for laboratory efficiency. Analytical data shows growing interest in how this N-methyl carbamate derivative compares to similar piperidine-based intermediates in terms of yield optimization and purification methods.

From a molecular design perspective, the 2,2,6,6-tetramethyl substitution pattern on the piperidine ring offers exceptional conformational rigidity, making this compound particularly useful for studying structure-activity relationships in drug development. Pharmaceutical researchers frequently explore its potential as a precursor for CNS-targeting compounds, given the prevalence of piperidine motifs in neurologically active substances. The carbamate functionality additionally provides opportunities for creating prodrug formulations with improved bioavailability.

Quality control specifications for Methyl-(2,2,6,6-tetramethyl-piperidin-4-yl)-carbamic acid tert-butyl ester typically emphasize HPLC purity, residual solvent content, and isomeric composition. These parameters are crucial for researchers who need reproducible results in their synthetic workflows. Recent publications have highlighted innovative uses of this compound in asymmetric catalysis and as a chiral auxiliary in stereoselective synthesis, expanding its relevance in modern organic chemistry.

Environmental and safety considerations for handling CAS 2816910-13-9 follow standard laboratory protocols for non-hazardous intermediates. The compound's stability under various conditions makes it suitable for global supply chains, addressing another common concern among industrial users. As regulatory landscapes evolve, particularly in REACH compliance and pharmaceutical guidelines, the documentation available for this substance becomes increasingly valuable for compliance purposes.

The future research directions for Methyl-(2,2,6,6-tetramethyl-piperidin-4-yl)-carbamic acid tert-butyl ester may include exploration of its bioconjugation potential and applications in targeted drug delivery systems. With the growing emphasis on personalized medicine and biologics, this small molecule could serve as a versatile linker or modifier in more complex therapeutic architectures. Its compatibility with microwave-assisted synthesis techniques also positions it well for high-throughput discovery platforms.

For analytical chemists, the characterization of 2816910-13-9 presents interesting challenges and opportunities. Advanced techniques like 2D NMR and high-resolution mass spectrometry are often employed to confirm its structure and purity. The compound's distinctive mass fragmentation pattern and NMR chemical shifts have been documented in several spectral databases, aiding in its identification during synthetic processes.

In summary, Methyl-(2,2,6,6-tetramethyl-piperidin-4-yl)-carbamic acid tert-butyl ester represents a sophisticated tool for modern chemical research. Its combination of structural features, synthetic versatility, and application potential across multiple disciplines ensures its continued importance in scientific advancement. As innovation in molecular design accelerates, compounds like this will remain at the forefront of cutting-edge research and industrial applications.